4-Chloro-5-methyl-1H-pyrrole-2-carboxylic acid

• Molecular Formula: C6H6ClNO2
• Molecular Weight: 159.57 g/mol
• IUPAC Name: 4-chloro-5-methyl-1H-pyrrole-2-carboxylic acid
• InChI: InChI=1S/C6H6ClNO2/c1-3-4(7)2-5(8-3)6(9)10/h2,8H,1H3,(H,9,10)
• InChI Key: TZHZASDBTUNMCI-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(N1)C(=O)O)Cl

Description

4-Chloro-5-methyl-1H-pyrrole-2-carboxylic acid is a useful research compound. Its molecular formula is C6H6ClNO2 and its molecular weight is 159.57 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Aqueous lithium hydroxide (2 M, 4 ml) was warmed to 50° C. and a solution of ethyl 4-chloro-5-methyl-1H-pyrrole-2-carboxylate (Intermediate 28, 0.30 g, 1.60 mmol) in MeOH was added to it. The reaction was heated to 80° C. and stirred for two hours. The MeOH was removed and the aqueous solution was cooled to 0° C. and acidified with 30% HCl. The precipitated product (0.23 g, 92%) was filtered and dried. MS (ES): 160 (M+1) for C6H6ClNO2; NMR (CDCl3): 2.25 (s, 3H), 6.85 (s, 1H), 8.98 (brs, 1H).